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Compound of Interest

Compound Name: 6-Benzyloxyindole

Cat. No.: B015660

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Benzyloxyindole is a heterocyclic aromatic organic compound belonging to the indole
family. It is characterized by a benzyl ether group substituted at the sixth position of the indole
ring system. This modification enhances its utility as a versatile building block in medicinal
chemistry and materials science. Its structural features allow for a range of chemical
transformations, making it a key intermediate in the synthesis of various biologically active
molecules. This guide provides a comprehensive overview of the structure, stereochemistry,
and relevant experimental data and protocols for 6-benzyloxyindole.

Chemical Structure and Properties

6-Benzyloxyindole is a crystalline solid, typically appearing as a yellow to brown powder. Its
fundamental properties are summarized in the table below.
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Property Value Reference
Molecular Formula C1sH13NO [1112]
Molecular Weight 223.27 g/mol [1][2]
CAS Number 15903-94-3 [11[2]
Melting Point 116-119 °C [3]
Boiling Point 411.6 + 20.0 °C (Predicted) [3]
Density 1.196 + 0.06 g/cm? (Predicted) [3]
1S/C15H13NO/c1-2-4-12(5-3-
InChl 1)11-17-14-7-6-13-8-9-16- [4]
15(13)10-14/h1-10,16H,11H2
FPMICYBCFBLGOZ-
InChlKey [4]
UHFFFAOYSA-N
C1=CC=C(C=C1)C0C2=CC3=
SMILES [5]
C(C=C2)C=CN3
Stereochemistry

Based on its molecular structure, 6-benzyloxyindole is an achiral molecule. It does not

possess any stereocenters, which are typically carbon atoms bonded to four different

substituents. The molecule has a plane of symmetry that bisects the indole and benzene rings.
The absence of chirality is further confirmed by its InChlKey, FPMICYBCFBLGOZ-
UHFFFAQOYSA-N, where the final letter 'N' indicates no stereochemistry is specified.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a crucial technique for the structural

elucidation of organic molecules. Below is a summary of typical *H and 13C NMR chemical

shifts for 6-benzyloxyindole, though it is important to note that shifts can vary slightly

depending on the solvent and concentration.

Table of *H NMR Data

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.tbe-info.com/shop/cell25sk33453-6-benzyloxyindole-85851
https://www.scbt.com/p/6-benzyloxyindole-15903-94-3
https://www.tbe-info.com/shop/cell25sk33453-6-benzyloxyindole-85851
https://www.scbt.com/p/6-benzyloxyindole-15903-94-3
https://www.tbe-info.com/shop/cell25sk33453-6-benzyloxyindole-85851
https://www.scbt.com/p/6-benzyloxyindole-15903-94-3
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2208336.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2208336.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2208336.aspx
https://m.chemicalbook.com/SpectrumEN_15903-94-3_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_15903-94-3_1HNMR.htm
https://www.fishersci.ca/shop/products/6-benzyloxyindole-97-thermo-scientific/p-7047161
https://www.benchchem.com/product/b015660?utm_src=pdf-body
https://www.benchchem.com/product/b015660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (ppm) Multiplicity Assignment

~8.10 brs N-H of indole

~7.50 - 7.30 m Phenyl protons of benzyl group
~7.20 d H-4 of indole

~7.10 S H-7 of indole

~6.90 dd H-5 of indole

~6.40 t H-3 of indole

~5.10 S -CH:- of benzyl group

~6.80 dd H-2 of indole

Table of 3C NMR Data
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Chemical Shift (ppm) Assignment

~155.0 C-6

~138.0 Quaternary C of benzyl group
~135.0 C-7a

~128.5 Phenyl C-H of benzyl group
~128.0 Phenyl C-H of benzyl group
~127.5 Phenyl C-H of benzyl group
~124.0 C-2

~121.0 C-3a

~120.0 C-4

~110.0 C-5

~102.0 C-3

~95.0 C-7

~70.0 -CH:- of benzyl group

Experimental Protocols

Synthesis of Benzyloxyindoles (Adapted from the
synthesis of 4-benzyloxyindole)

The synthesis of benzyloxyindoles can be achieved through various methods. A common
approach is the protection of a hydroxyindole. The following is a representative procedure
adapted from a well-established synthesis.

Step 1: Benzylation of a Nitrophenol

A mixture of the corresponding methyl-nitrophenol, benzyl chloride, and anhydrous potassium
carbonate in a solvent like dimethylformamide (DMF) is heated.[6] After the reaction is
complete, the solvent is removed, and the residue is worked up to yield the benzylated
nitrotoluene derivative.[6]
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Step 2: Formation of the Enamine

The benzyloxy-nitrotoluene is then reacted with N,N-dimethylformamide dimethyl acetal and a
secondary amine like pyrrolidine in DMF at reflux.[6] This step forms the corresponding
enamine.

Step 3: Reductive Cyclization to the Indole

The crude enamine is dissolved in a mixture of solvents like THF and methanol.[6] A catalyst
such as Raney nickel is added, followed by the cautious addition of hydrazine hydrate.[6] The
reaction is typically exothermic. After the reaction is complete, the catalyst is filtered off, and the
product is purified by chromatography to yield the desired benzyloxyindole.[6]
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Synthesis of Benzyloxyindoles

Methyl-Nitrophenol

Benzyl Chloride, K2CO3, DMF

Benzyloxy-Nitrotoluene

N,N-Dimethylformamide dimethyl acetal, Pyrrolidine, DMF

Enamine Intermediate

Raney Nickel, Hydrazine Hydrate, THF/Methanol

6-Benzyloxyindole

Click to download full resolution via product page
A generalized workflow for the synthesis of benzyloxyindoles.

NMR Sample Preparation and Analysis

Standard protocol for obtaining NMR spectra involves dissolving approximately 5-10 mg of the
6-benzyloxyindole sample in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCIs or DMSO-
ds). The solution is then transferred to a 5 mm NMR tube. *H and 3C NMR spectra are typically
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recorded on a 400 or 500 MHz spectrometer. Chemical shifts are referenced to the residual
solvent peak.

Biological Significance and Signaling Pathways

6-Benzyloxyindole serves as a crucial intermediate in the synthesis of compounds targeting
various biological pathways, highlighting its importance in drug discovery.

Inhibition of Hepatitis C Virus (HCV) Replication

Indole derivatives have been identified as inhibitors of HCV replication.[7] While not a direct
inhibitor itself, 6-benzyloxyindole is a precursor to more complex molecules with this activity.
The mechanism of action for these indole-based inhibitors can involve the induction of pro-
inflammatory cytokines.[7] This leads to an antiviral state in the host cells, thereby inhibiting

viral replication.

Indole Derivatives as HCV Inhibitors

Indole Derivative (from 6-Benzyloxyindole)

Host Cell

:

Induction of Pro-inflammatory Cytokines (e.g., CXCL-8, TNF-a)

Antiviral State

Inhibition of HCV Replication

Click to download full resolution via product page
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Signaling pathway for HCV inhibition by indole derivatives.

Modulation of Cannabinoid Receptor 2 (CB2)

6-Benzyloxyindole is a reactant for the preparation of ligands for the CB2 cannabinoid
receptor.[8] CB2 receptors are G-protein coupled receptors (GPCRSs) primarily expressed on
immune cells.[9] Ligand binding to the CB2 receptor typically leads to the inhibition of adenylyl
cyclase, resulting in a decrease in intracellular cyclic AMP (cCAMP) levels. This modulation of
the cAMP pathway can influence various cellular processes, including inflammation and

Immune responses.

CB2 Receptor Signaling

CB2 Ligand (from 6-Benzyloxyindole)

CB2 Receptor (GPCR)

:

G-protein (Gi/o)

Adenylyl Cyclase e

Downstream Cellular Effects (e.g., modulation of inflammation)
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Simplified CB2 receptor signaling pathway.

Inhibition of Protein Kinase C (PKC)

6-Benzyloxyindole is also a reactant in the synthesis of Protein Kinase C (PKC) inhibitors.[8]
PKC is a family of serine/threonine kinases that play crucial roles in various cellular signaling

pathways, including cell proliferation, differentiation, and apoptosis. The development of PKC

inhibitors is a significant area of research, particularly in oncology.

Conclusion

6-Benzyloxyindole is a structurally important and synthetically versatile molecule. Its achiral
nature and well-defined spectroscopic properties make it a reliable starting material for complex
chemical syntheses. The utility of 6-benzyloxyindole as a precursor for compounds that
modulate key biological pathways, such as those involved in viral infections and cellular
signaling, underscores its significance in the fields of medicinal chemistry and drug
development. This guide provides a foundational understanding of its core characteristics for
researchers and scientists working in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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